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Compound of Interest

Compound Name: TAS0728

Cat. No.: B10775276

Get Quote

Proper management and disposal of the potent, selective HER2 inhibitor TAS0728 are crucial

for maintaining a safe laboratory environment and ensuring regulatory compliance. While

specific disposal instructions for TAS0728 are not readily available, its nature as a cytotoxic

and potentially antineoplastic agent necessitates adherence to stringent disposal protocols for

hazardous pharmaceutical waste. This guide provides a comprehensive, step-by-step

approach to the proper disposal of TAS0728, drawing from general principles for handling

cytotoxic compounds.

Immediate Safety and Handling:

Before beginning any procedure involving TAS0728, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for guidance specific to your location and

regulations.

Personal Protective Equipment (PPE):

Gloves: Always wear two pairs of chemical-resistant gloves (e.g., nitrile) when handling

TAS0728. Change gloves immediately if they become contaminated, torn, or punctured.
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Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

splashes.

Lab Coat: A disposable, solid-front gown should be worn to protect from contamination.

Respiratory Protection: For procedures that may generate aerosols or dust, a fit-tested

respirator is recommended.

Engineering Controls:

All handling of TAS0728, including weighing and solution preparation, should be conducted

in a certified chemical fume hood, glove box, or biological safety cabinet to minimize

inhalation exposure.

Disposal of Unused or Expired TAS0728
Unused or expired TAS0728 must be treated as hazardous chemical waste.

Step-by-Step Disposal Procedure:

Contact EHS: Do not attempt to dispose of TAS0728 through standard laboratory waste

streams (e.g., trash or sink). Your institution's EHS department is the primary point of contact

for the disposal of hazardous chemical waste.

Segregation and Labeling:

Keep the unused or expired TAS0728 in its original, tightly sealed container.

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name ("TAS0728"), CAS number (2088323-16-2), and any other information required by

your institution.

Waste Pickup: Arrange for a hazardous waste pickup with your EHS office. They will ensure

the substance is transported and disposed of by a licensed hazardous waste vendor,

typically via incineration.

Disposal of Contaminated Materials
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Any materials that come into direct contact with TAS0728 must be treated as hazardous waste.

This includes, but is not limited to:

Personal Protective Equipment (gloves, gowns, etc.)

Labware (pipette tips, tubes, vials, etc.)

Absorbent pads and cleaning materials

Step-by-Step Disposal Procedure:

Segregation at the Source: At the point of generation, immediately segregate all

contaminated materials into a designated, clearly labeled hazardous waste container. For

sharps waste (needles, scalpels) that has come into contact with TAS0728, use a designated

sharps container for cytotoxic waste, often color-coded purple or yellow with a purple lid[1].

Waste Containers: Use leak-proof, puncture-resistant containers with secure lids. These are

often color-coded (e.g., yellow with a "Cytotoxic Waste" label) to distinguish them from other

waste streams[1].

Container Sealing: When waste containers are approximately three-quarters full, securely

seal them to prevent leaks or spills. Do not overfill.

Documentation and Pickup: Follow your institution's procedures for hazardous waste

labeling, documentation, and scheduling a pickup by trained EHS personnel for incineration.

Chemical and Physical Properties of TAS0728
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Property Value Reference

CAS Number 2088323-16-2 [2][3]

Molecular Formula C₂₆H₃₂N₈O₃

Molecular Weight 504.60 g/mol

Appearance Solid powder

Purity >98%

Solubility
Soluble in DMSO, DMF, and

Ethanol

Storage

Short term (days to weeks): 0 -

4°C; Long term (months to

years): -20°C

Stability ≥ 4 years when stored properly

Experimental Protocols
While a specific disposal protocol for TAS0728 is not available, the general procedure for the

decontamination of surfaces contaminated with cytotoxic agents is as follows:

Surface Decontamination Protocol:

Preparation: Ensure all necessary PPE is worn.

Initial Cleaning: Moisten a low-lint wipe with a detergent solution. Wipe the contaminated

surface in one direction, using overlapping strokes. Dispose of the wipe in the cytotoxic

waste container.

Rinsing: Using a new wipe moistened with sterile water, wipe the surface again with the

same technique and dispose of the wipe.

Final Decontamination: With a new wipe moistened with 70% isopropyl alcohol, wipe the

surface a final time and allow it to air dry completely. Dispose of the wipe in the cytotoxic

waste container.
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TAS0728 Disposal Workflow
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Caption: Workflow for the segregation and disposal of TAS0728 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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